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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952

Hexyl Tiglate: A Technical Overview

CAS Number: 16930-96-4
IUPAC Name: hexyl (E)-2-methylbut-2-enoate[1]

This technical guide provides an in-depth overview of hexyl tiglate, a volatile ester found in
various natural sources and utilized in the flavor and fragrance industry. The document is
intended for researchers, scientists, and professionals in drug development, offering a
summary of its chemical properties, synthesis, analytical methods, and known biological roles.

Physicochemical and Spectroscopic Data

Hexyl tiglate is a colorless liquid with a characteristic fresh, green, and fruity aroma.[2][3] Its
key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C11H2002 [415]
Molecular Weight 184.28 g/mol [2][41[5]
Boiling Point 230.32 °C [1]

Flash Point 108.00 °C (226.00 °F) [4]

Specific Gravity 0.8890 - 0.8990 @ 25.00 °C [4]
Refractive Index 1.4390 - 1.4480 @ 20.00 °C [4]

N Insoluble in water; soluble in
Solubility ] [6]
alcohol and oils.

Spectroscopic data is crucial for the unambiguous identification of hexyl tiglate. While a
comprehensive public database of its spectra is not readily available, typical chemical shifts in
1H and 13C NMR spectra for similar ester structures can be predicted. Gas Chromatography-
Mass Spectrometry (GC-MS) is commonly used for its identification in complex mixtures like
essential olils.

Synthesis and Experimental Protocols
Synthesis of Hexyl Tiglate

A standard method for the synthesis of hexyl tiglate is through the Fischer esterification of
tiglic acid with hexanol, typically in the presence of an acid catalyst.

Experimental Protocol:

o Reactant Preparation: Equimolar amounts of tiglic acid and hexanol are dissolved in a
suitable solvent, such as toluene.

o Catalyst Addition: A catalytic amount of a strong acid, for example, p-toluenesulfonic acid, is
added to the reaction mixture.

¢ Reaction Conditions: The mixture is heated under reflux with continuous removal of water,
often using a Dean-Stark apparatus, to drive the equilibrium towards the formation of the
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ester.

e Monitoring: The progress of the reaction can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Work-up and Purification: Upon completion, the reaction mixture is cooled and washed with a
sodium bicarbonate solution to neutralize the acid catalyst, followed by washing with brine.
The organic layer is then dried over anhydrous sodium sulfate. The solvent is removed under
reduced pressure, and the crude hexyl tiglate is purified by fractional distillation under

vacuum.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is the primary analytical technique for the identification and quantification of hexyl
tiglate in volatile samples.

Experimental Protocol:

o Sample Preparation: Samples, such as essential oils or reaction mixtures, are diluted in a
volatile solvent like hexane or dichloromethane to a concentration of approximately 10
pg/mL.[7]

¢ Injection: A small volume (typically 1 pL) of the prepared sample is injected into the GC inlet,
which is maintained at a high temperature (e.g., 250 °C) to ensure rapid volatilization.

o Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)
through a capillary column (e.g., DB-5MS). The temperature of the column is gradually
increased (temperature programming) to separate the components based on their boiling
points and interactions with the stationary phase.

o Mass Spectrometry: As the separated components elute from the column, they enter the
mass spectrometer. Here, they are ionized (typically by electron impact), and the resulting
charged fragments are separated based on their mass-to-charge ratio.

o Data Analysis: The resulting mass spectrum for each component is compared with a
reference library (e.g., NIST Mass Spectral Library) for identification. The retention time from
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the gas chromatogram provides an additional layer of confirmation.

Biological Activity and Potential Applications

The biological activity of hexyl tiglate is not as extensively studied as some other natural
esters. However, existing research points to its roles in chemical ecology and its applications in
the fragrance industry.

Olfactory Response and Fragrance: Hexyl tiglate is valued for its fresh, green, and fruity
aroma, making it a component in various fragrances.[3] Its scent is perceived through the
interaction with olfactory receptors in the nasal cavity. While the specific receptors that bind to
hexyl tiglate have not been fully characterized, the general mechanism of olfaction involves
the binding of volatile molecules to G-protein coupled receptors, leading to a signaling cascade
that results in the perception of smell.

Pheromonal Activity: Esters are common components of insect pheromones. While hexyl
decanoate has been identified as a trail pheromone in a species of stingless bee, the specific
role of hexyl tiglate as a pheromone is an area for further investigation.[8] Its presence in
various plants suggests it may play a role in plant-insect interactions.

Natural Occurrence: Hexyl tiglate has been identified as a volatile component in the essential
oils of several plants, including various species of Artemisia and Pelargonium graveolens (rose
geranium).[5] In these plants, it likely contributes to the overall scent profile and may be
involved in defense mechanisms or attracting pollinators.

Potential Antimicrobial and Anti-inflammatory Activity: While there is limited specific data on
hexyl tiglate, many essential oils containing esters have demonstrated antimicrobial and anti-
inflammatory properties. Further research is needed to determine if hexyl tiglate itself
possesses such activities. Standard protocols for assessing antimicrobial activity include agar
diffusion assays and broth microdilution methods.[9][10]

Signaling and Workflow Diagrams

The following diagrams illustrate the generalized workflow for the analysis of hexyl tiglate and
a plausible signaling pathway for its perception by olfactory receptors.
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Experimental Workflow for Hexyl Tiglate Analysis
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Workflow for Synthesis and Analysis of Hexyl Tiglate.
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Generalized Olfactory Signaling Pathway for Hexyl Tiglate
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Generalized Olfactory Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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